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Compound of Interest

Compound Name: 2-Fluorodiphenylmethane

Cat. No.: B1329804 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: This document provides a summary of available health and safety information for 2-
Fluorodiphenylmethane. A critical finding is that the toxicological properties of this compound

have not been thoroughly investigated. All handling and experimental procedures should be

conducted with caution, under the supervision of qualified personnel, and in accordance with

institutional and regulatory safety protocols. The information herein should be used as a guide

for risk assessment, not as a substitute for it.

Executive Summary
2-Fluorodiphenylmethane is an aromatic organic compound with applications in

pharmaceuticals and material science.[1] While its physical and chemical properties are

partially characterized, there is a significant lack of comprehensive toxicological data. This

guide synthesizes the available information on its properties, hazards, and handling procedures

to inform safe laboratory practices. The primary known hazard is its potential for causing skin

sensitization, and it is classified as very toxic to aquatic life with long-lasting effects.[2] Due to

the limited toxicological data, it should be handled as a compound with unknown toxicity, and

appropriate personal protective equipment should be used at all times.

Physical and Chemical Properties
A summary of the key physical and chemical properties of 2-Fluorodiphenylmethane is

presented in Table 1. This data is essential for understanding its behavior under various
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experimental conditions.

Table 1: Physical and Chemical Properties of 2-Fluorodiphenylmethane

Property Value Source(s)

Molecular Formula C₁₃H₁₁F [1][3]

Molecular Weight 186.22 g/mol [1]

CAS Number 3794-15-8 [1][3]

Appearance Colorless liquid [1][4]

Density 1.08 g/cm³ [1]

Melting Point 50-52°C [1]

Boiling Point 258.7°C at 760 mmHg [1]

Flash Point 108.4°C [1]

Vapor Pressure 0.0218 mmHg at 25°C [1]

Water Solubility
3.7 x 10⁻³ g/L at 25°C (Limited

solubility)
[1]

Solubility in Organic Solvents

Soluble in ethanol,

dichloromethane, acetone,

hexane, toluene, diethyl ether,

and benzene.

[1]

Refractive Index 1.555 [1]

Hazard Identification and GHS Classification
The toxicological properties of 2-Fluorodiphenylmethane have not been fully investigated.

However, based on available Safety Data Sheets (SDS) for mixtures containing this compound,

a preliminary hazard profile can be established. It is crucial to handle this substance as

potentially hazardous until more comprehensive data is available.

Table 2: GHS Hazard Classification
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Hazard
Class

Category
Hazard
Statement

Signal
Word

Pictogram Source(s)

Skin

Sensitization
1

H317: May

cause an

allergic skin

reaction.

Warning GHS07 [2]

Acute Aquatic

Toxicity
1

H400: Very

toxic to

aquatic life.

Warning GHS09

Chronic

Aquatic

Toxicity

1

H410: Very

toxic to

aquatic life

with long

lasting

effects.

Warning GHS09

Note: The aquatic toxicity data is from a Safety Data Sheet for Diphenylmethane, a structurally

similar compound, but is cited in an SDS that also addresses 2-Fluorodiphenylmethane. The

skin sensitization data is from an SDS for a mixture containing 2-Fluorodiphenylmethane.

Carcinogenicity:

IARC: No ingredient of this product present at levels greater than or equal to 0.1% is

identified as probable, possible or confirmed human carcinogen by IARC.

NTP: No ingredient of this product present at levels greater than or equal to 0.1% is

identified as a known or anticipated carcinogen by NTP.

OSHA: No component of this product present at levels greater than or equal to 0.1% is on

OSHA's list of regulated carcinogens.

Handling and Storage
Proper handling and storage procedures are critical to minimize risk.
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4.1 Personal Protective Equipment (PPE)

A general workflow for donning and doffing PPE is outlined below.

Donning PPE

Doffing PPE

Hand Hygiene Gown/Lab Coat Respirator/Mask Goggles/Face Shield Gloves

Gloves Gown/Lab Coat Hand Hygiene Goggles/Face Shield Respirator/Mask Final Hand Hygiene

Click to download full resolution via product page

Figure 1: General Personal Protective Equipment (PPE) Workflow.

4.2 Storage

Store in a tightly closed container.

Keep in a dry, cool, and well-ventilated place.[5]

Store away from incompatible materials such as strong oxidizing agents.[6]

Emergency Procedures
In case of exposure or spill, follow these procedures.

Table 3: First Aid Measures
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Exposure Route First Aid Measures Source(s)

Inhalation Move person into fresh air.

Skin Contact

Take off immediately all

contaminated clothing. Rinse

skin with water/shower. If skin

irritation or rash occurs: Get

medical advice/attention.

[2]

Eye Contact

Rinse immediately with plenty

of water, also under the

eyelids, for at least 15 minutes.

Get medical attention.

[6]

Ingestion
Make victim drink water (two

glasses at most).

Spill Response:

Evacuate the area.

Wear appropriate PPE.

Cover drains to prevent entry into waterways.

Absorb with liquid-absorbent material (e.g., Chemizorb®).

Collect and place in a suitable container for disposal.[6]

Clean the affected area.

Experimental Protocols and Workflows
Due to the lack of specific published experimental protocols for the toxicological assessment of

2-Fluorodiphenylmethane, a general workflow for handling chemical substances of unknown

toxicity in a laboratory setting is provided.
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Preparation

Experimentation

Post-Experiment

Risk Assessment

Review SDS

Assemble PPE

Work in Fume Hood

Controlled Dispensing

Monitor Reactions

Quench Reactions

Segregate Waste

Decontaminate Surfaces

Doff PPE

Click to download full resolution via product page

Figure 2: General Laboratory Workflow for Handling Chemicals.
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A logical workflow for hazard identification and response is crucial when working with

compounds with incomplete safety data.

Chemical Handling

Potential Exposure?

Continue Monitoring

No

Exposure Event

Yes

Administer First Aid

Seek Medical Attention

Report Incident

Click to download full resolution via product page

Figure 3: Hazard Identification and Response Workflow.

Reactivity and Stability
Stability: Stable under normal conditions.[6]

Incompatible Materials: Strong oxidizing agents.[6]
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Hazardous Decomposition Products: Under fire conditions, may produce carbon oxides.

Hazardous Reactions: Forms explosive mixtures with air on intense heating.

Toxicological Information
As previously stated, comprehensive toxicological data for 2-Fluorodiphenylmethane is not

available. "To the best of our knowledge, the chemical, physical, and toxicological properties

have not been thoroughly investigated." Researchers should assume the compound is toxic

and handle it accordingly. The primary known toxicological effect is skin sensitization.[2]

Ecological Information
2-Fluorodiphenylmethane is considered very toxic to aquatic life with long-lasting effects.

Environmental Fate: Due to its low water solubility, it is not expected to be mobile in aquatic

environments.

Disposal: Waste must be disposed of in accordance with national and local regulations. Do

not allow the product to enter drains or waterways.[6]

Conclusion and Recommendations
The available data on 2-Fluorodiphenylmethane provides a foundational understanding of its

physical properties and some potential hazards. However, the significant gap in toxicological

data necessitates a highly cautious approach to its handling and use. It is strongly

recommended that comprehensive toxicological studies be conducted to establish a definitive

safety profile for this compound, especially given its use in research and development for

pharmaceuticals and materials. Until such data is available, all personnel must adhere to strict

safety protocols, utilize appropriate engineering controls and personal protective equipment,

and handle 2-Fluorodiphenylmethane as a substance with significant unknown toxicity.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 8 / 9 Tech Support

https://www.benchchem.com/product/b1329804?utm_src=pdf-body
https://www.merckmillipore.com/Web-INTL-Site/en_US/-/USD/ShowDocument-File?ProductSKU=MM_NF-14-731&DocumentType=MSD&DocumentId=624564_SDS_SG_EN.PDF&DocumentUID=356239467&Language=EN&Country=SG&Origin=null
https://www.benchchem.com/product/b1329804?utm_src=pdf-body
https://www.fishersci.com/store/msds?partNumber=AC117355000&countryCode=US&language=en
https://www.benchchem.com/product/b1329804?utm_src=pdf-body
https://www.benchchem.com/product/b1329804?utm_src=pdf-body
https://www.benchchem.com/product/b1329804?utm_src=pdf-custom-synthesis
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1329804?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


References

1. Buy 2-Fluorodiphenylmethane | 3794-15-8 [smolecule.com]

2. merckmillipore.com [merckmillipore.com]

3. pschemicals.com [pschemicals.com]

4. rsc.org [rsc.org]

5. fishersci.com [fishersci.com]

6. fishersci.com [fishersci.com]

To cite this document: BenchChem. [2-Fluorodiphenylmethane: A Comprehensive Health
and Safety Guide]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1329804#2-fluorodiphenylmethane-health-and-
safety-information]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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